(Perfluoro-1,4-phenylene)dimethanamine acetate

• IUPAC Name: acetic acid;[4-(aminomethyl)-2,3,5,6-tetrafluorophenyl]methanamine
• InChI: InChI=1S/C8H8F4N2.C2H4O2/c9-5-3(1-13)6(10)8(12)4(2-14)7(5)11;1-2(3)4/h1-2,13-14H2;1H3,(H,3,4)
• InChI Key: XORUDECOXQIJFE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.C(C1=C(C(=C(C(=C1F)F)CN)F)F)N
• Molecular Formula: C10H12F4N2O2
• Molecular Weight: 268.21 g/mol

Description

“(Perfluoro-1,4-phenylene)dimethanamine acetate” is a chemical compound with the CAS Number: 1841081-54-6. It has a molecular weight of 268.21. The compound is typically stored in an inert atmosphere at 2-8°C. It appears as a white to off-white powder or crystals.

Molecular Structure Analysis

The IUPAC name for this compound is (perfluoro-1,4-phenylene)dimethanamine acetate. The InChI code for this compound is 1S/C8H8F4N2.C2H4O2/c9-5-3(1-13)6(10)8(12)4(2-14)7(5)11;1-2(3)4/h1-2,13-14H2;1H3,(H,3,4).

Physical And Chemical Properties Analysis

“(Perfluoro-1,4-phenylene)dimethanamine acetate” is a solid at room temperature. It has a molecular weight of 268.21. The compound is typically stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Synthesis and Chemical Properties

• Fluorine-Containing Benzimidazole Derivatives : The reaction of o-phenylenediamine with hexafluoropropene leads to various fluorine-containing benzimidazoles, showcasing the utility of fluorine derivatives in chemical synthesis (Vasilyeva, Karimova, & Slavich, 2010).
• Copper Dimetallocyclophane Complex : N,N′-bis(salicylidene)-1,4-phenylenedimethanamine reacts with copper(II) acetate to form a dimetallocyclophane, indicating the role of perfluoro-phenylene derivatives in complex metal-organic synthesis (McNelis, Nathan, & Clark, 1999).

Photophysical and Electrochemical Applications

• Photocatalysis with Perfluorinated Oligo(p-Phenylene)s : Perfluorination of oligo(p-phenylene)s induces changes in spectral characteristics and photocatalytic activities, important in the field of solar energy and photocatalysis (Maruo, Wada, & Yanagida, 1992).
• Unique Luminescent Properties in Complexes : Trimeric perfluoro-ortho-phenylene mercury forms complexes with unusual luminescent properties, relevant in the development of new luminescent materials (Haneline, Tsunoda, & Gabbaï, 2002).

Polymer and Material Science

• Synthesis of Environmentally Responsive Polyurethanes : Polyurethanes containing perfluoro-polyether segments exhibit variable surface properties, indicating potential for dynamic surface activity applications (Vaidya & Chaudhury, 2002).
• Block Copolymers with Perfluoroalkane : Synthesis of poly[thio-1,4-(phenylenethio)perfluoroalkane] demonstrates the utility of perfluoroalkane in polymer science, especially in creating materials with specific thermal and chemical properties (Tsuchida, Yamamoto, Shouji, Katoh, Matsuo, & Kamiya, 1994).

Chemical Transformations and Interactions

• Formation of Polyfluorofluorenes : Perfluoro-1,1-diphenylethane reacts with antimony pentafluoride to form perfluorofluorenes, showing the role of perfluoro-phenylene derivatives in organic synthesis transformations (Mezhenkova, Karpov, & Zonov, 2018).

Safety and Evaluation

• Safety Evaluation for Food Contact Materials : The substance perfluoro acetic acid, α-substituted with copolymers, including perfluoro-1, 2-propylene glycol, was evaluated for safety in food contact materials, demonstrating the importance of understanding the safety profile of perfluoro-phenylene derivatives (Flavourings, 2010).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with this compound are H302, H315, H319, H332, and H335. The precautionary statements are P261, P280, P305, P351, and P338.